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Compound of Interest

Compound Name: 2-CefteraM Pivoxil

Cat. No.: B12290953

Get Quote

This guide provides a comprehensive technical overview of Cefteram Pivoxil, a third-generation

oral cephalosporin. It is intended for researchers, scientists, and drug development

professionals, offering in-depth insights into its chemical nature, mechanism of action,

synthesis, and analytical methodologies.

Introduction: A Prodrug Strategy for Enhanced Oral
Bioavailability
Cefteram Pivoxil (marketed under trade names such as Tomiron) is an important oral antibiotic

belonging to the β-lactam class of drugs.[1] It is a prodrug, meaning it is administered in an

inactive form and is converted to its active metabolite, cefteram, within the body.[1] This

chemical modification significantly enhances its oral absorption, a common challenge for many

cephalosporins.[2] Developed primarily by Japanese pharmaceutical companies, Cefteram

Pivoxil has demonstrated a broad spectrum of activity against both Gram-positive and Gram-

negative bacteria, making it a valuable therapeutic agent for a range of infections.[1][2]

Chemical Identity and Physicochemical Properties
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A thorough understanding of the chemical and physical properties of an active pharmaceutical

ingredient (API) is fundamental for its development and formulation.

Chemical Structure and Nomenclature
Cefteram Pivoxil is the pivaloyloxymethyl ester of cefteram.[3] This ester linkage is key to its

prodrug functionality.

IUPAC Name: 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-

yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylate[3]

CAS Number: 82547-81-7[3][4]

Molecular Formula: C₂₂H₂₇N₉O₇S₂[3]

Molecular Weight: 593.64 g/mol [3][4]

Physicochemical Characteristics
The physicochemical properties of Cefteram Pivoxil influence its formulation, stability, and

pharmacokinetic profile.

Property Value Source(s)

Appearance White to pale yellow solid [5]

Melting Point 127-128 °C (decomposes) [5]

Solubility

Soluble in Methanol,

anhydrous Ethanol, Acetone,

Chloroform; Insoluble in Ether;

Hardly soluble in Water.

[5]

pKa 4.2 (weak acid) at 25°C [6]

Mechanism of Action and Antimicrobial Spectrum
Prodrug Activation and Bacterial Target
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Upon oral administration, Cefteram Pivoxil is absorbed through the gastrointestinal tract. Its

lipophilic ester structure facilitates passage through the intestinal mucosa.[2] In the intestinal

wall and bloodstream, esterases hydrolyze the pivoxil ester, releasing the active, hydrophilic

metabolite, cefteram.[1][2][7]
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Caption: Prodrug activation and mechanism of action of Cefteram.

Cefteram then exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.

[1][7] It specifically binds to and inactivates penicillin-binding proteins (PBPs), which are

essential enzymes for the cross-linking of peptidoglycan, a critical component of the bacterial

cell wall.[1][7] This disruption of cell wall integrity leads to cell lysis and bacterial death.[1][7]

Spectrum of Activity
As a third-generation cephalosporin, Cefteram Pivoxil possesses a broad spectrum of activity

against a variety of Gram-positive and Gram-negative pathogens.[1][2] It is particularly effective

against common respiratory and urinary tract pathogens.[1]

Synthesis of Cefteram Pivoxil: A Step-by-Step
Protocol
The synthesis of Cefteram Pivoxil is a multi-step process that involves the modification of the

core cephalosporin structure. The following is a generalized protocol based on available

literature.[3][4]

Materials and Reagents
7-aminocephalosporanic acid (7-ACA)
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5-methyl-1H-tetrazole

Boron trifluoride tetrahydrofuran complex (BF₃·THF)

Tetrahydrofuran (THF)

2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetic acid thiobenzothiazole ester (AE active

ester)

Dichloromethane (DCM)

Triethylamine (TEA)

Sodium isooctanoate

Methanol

Iodomethyl pivalate

Acetone

Synthetic Procedure
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7-ACA

Step 1: Synthesis of 7-MTCA
(Reaction with 5-methyltetrazole)

7-MTCA

Step 2: Acylation
(Reaction with AE active ester)

Cefteram Acid (T-2525)

Step 3: Salt Formation
(Reaction with Sodium Isooctanoate)

Cefteram Sodium Salt

Step 4: Esterification
(Reaction with Iodomethyl Pivalate)

Cefteram Pivoxil

Click to download full resolution via product page

Caption: Synthetic workflow for Cefteram Pivoxil.
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Step 1: Synthesis of 7-amino-3-[(5-methyltetrazol-2-yl)methyl]-3-cephem-4-carboxylic acid (7-

MTCA)

Dissolve 7-ACA in THF.

Add BF₃·THF complex and 5-methyl-1H-tetrazole.

Heat the reaction mixture at 20-65°C for 3-10 hours.

After the reaction is complete, quench the reaction and process to isolate 7-MTCA.

Step 2: Synthesis of Cefteram Acid (T-2525)

Dissolve 7-MTCA and the AE active ester in DCM.

Cool the solution to 10°C and add triethylamine dropwise.

Maintain the reaction at 10°C for 2-4 hours.

Process the reaction mixture and crystallize the product to obtain cefteram acid.

Step 3: Preparation of Cefteram Sodium Salt

Dissolve the cefteram acid from Step 2 in methanol.

Add sodium isooctanoate while maintaining the temperature between -20°C and 20°C.

Allow the reaction to proceed for 0.5-8 hours.

After completion, induce crystallization to obtain the cefteram sodium salt.

Step 4: Synthesis of Cefteram Pivoxil

React the cefteram sodium salt with iodomethyl pivalate in a suitable solvent such as

acetone.

After the reaction is complete, process the mixture to isolate and purify the final product,

Cefteram Pivoxil.
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Pharmacokinetics and Pharmacodynamics
Parameter Description

Value/Characteristi
c

Source(s)

Absorption

Prodrug is absorbed

and hydrolyzed to

active cefteram.

Bioavailability is

approximately 14%

under fasting

conditions.

Peak plasma

concentrations are

reached in 1.5 to 3

hours.

[8]

Distribution

Binds to plasma

proteins

(approximately 88%).

Distributes into

bronchial mucosa,

epithelial lining fluid,

skin blister fluid, and

tonsillar tissue.

Mean volume of

distribution at steady

state is 9.3 L.

[8]

Metabolism

Cefteram Pivoxil is a

prodrug that is

hydrolyzed to the

active form, cefteram.

Primarily hydrolyzed

by esterases in the

gastrointestinal tract.

[2]

Excretion

Predominantly

eliminated by the

kidneys as unchanged

cefteram.

Elimination half-life is

approximately 1.5

hours.

[8]

Stability Profile and Degradation
The stability of Cefteram Pivoxil is a critical factor in its formulation and storage.

Hydrolytic Stability: Cefteram Pivoxil is susceptible to degradation under acidic, alkaline, and

neutral hydrolytic conditions.[9][10] Maximum stability is observed in the pH range of 3 to 5.
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Oxidative Stability: The compound is sensitive to oxidative conditions.[11]

Thermal and Photolytic Stability: Cefteram Pivoxil is reported to be stable under thermal and

photolytic stress conditions.[9][10]

The primary degradation pathway involves the hydrolysis of the β-lactam ring, which inactivates

the antibiotic. Other degradation products can also be formed, and their characterization is

crucial for quality control.[9]

Analytical Methodologies: Quantification and
Quality Control
Robust analytical methods are essential for the quality control of Cefteram Pivoxil in both bulk

drug substance and finished pharmaceutical products. High-performance liquid

chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) are the most

common techniques employed.

Experimental Protocol: Stability-Indicating RP-HPLC
Method
This protocol outlines a typical reversed-phase HPLC method for the determination of Cefteram

Pivoxil and its degradation products.

Chromatographic System:

Column: C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase: A mixture of acetonitrile and an aqueous buffer (e.g., ammonium acetate,

pH 3.5) in a 50:50 (v/v) ratio.[6]

Flow Rate: 1.0 mL/min

Detection: UV at 230 nm

Temperature: Ambient

Sample Preparation:
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Prepare a stock solution of Cefteram Pivoxil in methanol (e.g., 1000 µg/mL).

Prepare working standards and samples by diluting the stock solution with the mobile

phase to fall within the linear range (e.g., 25-250 µg/mL).[6]

Forced Degradation Studies:

Acid Hydrolysis: Treat the drug solution with 0.1 M HCl at 80°C.

Base Hydrolysis: Treat the drug solution with 0.1 M NaOH at room temperature.

Oxidative Degradation: Treat the drug solution with 3% H₂O₂ at room temperature.

Neutralize the acidic and basic samples before injection.

Analysis:

Inject the standard solutions to establish linearity and system suitability.

Inject the stressed samples to assess the separation of the parent drug from its

degradation products.

This method should be validated according to ICH guidelines for parameters such as linearity,

accuracy, precision, specificity, and robustness.[11]

Clinical Applications and Considerations
Cefteram Pivoxil is indicated for the treatment of various mild to moderate infections, including:

Respiratory tract infections[1]

Skin and soft tissue infections[1]

Urinary tract infections[1]

Common adverse effects are generally mild and include gastrointestinal disturbances such as

diarrhea, nausea, and abdominal pain.[1] As with all β-lactam antibiotics, there is a risk of

hypersensitivity reactions.
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Conclusion
Cefteram Pivoxil represents a successful application of the prodrug concept to improve the oral

bioavailability of a potent third-generation cephalosporin. Its broad spectrum of activity and

favorable pharmacokinetic profile have established it as a valuable therapeutic option. A

thorough understanding of its chemical properties, synthesis, stability, and analytical

methodologies, as detailed in this guide, is essential for its effective development,

manufacturing, and clinical use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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